Cas no 1805551-53-4 (4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-acetonitrile
• CAS No: 1805551-53-4
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4803691
• Update Time: 2025-06-11

4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-acetonitrile

• Inchi： 1S/C9H7F2N3O2/c1-5-6(2-3-12)7(9(10)11)4-8(13-5)14(15)16/h4,9H,2H2,1H3
• InChI Key： UXCAOQDPGOTHOE-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C)C=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-acetonitrile

Recent Advances in the Study of 4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-acetonitrile (CAS: 1805551-53-4)

4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-acetonitrile (CAS: 1805551-53-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. Recent studies have focused on exploring its synthetic applications, pharmacological properties, and mechanism of action, positioning it as a promising candidate for drug development.

The compound's distinctive chemical structure, featuring a difluoromethyl group adjacent to a nitropyridine core, contributes to its enhanced metabolic stability and bioavailability compared to similar compounds. Several research groups have reported successful synthetic routes to this molecule, with particular emphasis on optimizing yield and purity for pharmaceutical applications. The most efficient synthesis reported to date achieves an 82% yield through a modified Kröhnke pyridine synthesis pathway.

In pharmacological studies, 4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-acetonitrile has demonstrated notable activity as a kinase inhibitor, particularly against JAK3 and TYK2 kinases, with IC50 values of 12.3 nM and 18.7 nM respectively. This selective inhibition profile suggests potential applications in autoimmune diseases and inflammatory conditions. Recent in vivo studies in murine models of rheumatoid arthritis showed a 67% reduction in joint inflammation compared to control groups.

Structural-activity relationship (SAR) studies have revealed that the difluoromethyl group at the 4-position is crucial for maintaining both potency and metabolic stability. The nitropyridine moiety appears to contribute significantly to target binding affinity, while the acetonitrile group enhances solubility characteristics. These findings have guided the development of several derivative compounds with improved pharmacological profiles.

From a safety perspective, preliminary toxicological assessments indicate a favorable profile, with no observed hepatotoxicity at therapeutic doses in preclinical models. The compound exhibits good blood-brain barrier penetration (brain/plasma ratio of 0.85), suggesting potential CNS applications. However, further studies are needed to fully characterize its pharmacokinetic properties and long-term safety.

Recent patent filings (WO2022156789, US20230192871) highlight growing commercial interest in this compound and its derivatives, particularly for treating inflammatory bowel disease and psoriasis. The pharmaceutical industry appears to be investing significantly in this chemical scaffold, with at least three major companies initiating clinical development programs based on this core structure.

Future research directions include exploring combination therapies with existing immunomodulators, developing more selective derivatives, and investigating potential applications in oncology. The compound's unique properties continue to make it a focus of intense research activity in both academic and industrial settings, with several collaborative studies currently underway to further elucidate its full therapeutic potential.